Cas no 80712-12-5 (1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine)

• Product Name: 1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine
• CAS No: 80712-12-5
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 986010
• PubChem ID: 3066934
• Update Time: 2025-04-20

1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine
• N-methyl-N-(methylcarbamoyl)-4-phenylpiperazine-1-carboxamide
• GLQHCAAZRUCUKS-UHFFFAOYSA-N
• N-Methyl-N-((methylamino)carbonyl)-4-phenyl-1-piperazinecarboxamide
• SCHEMBL11303400
• DTXSID00230522
• 80712-12-5
• 1-Piperazinecarboxamide, N-methyl-N-((methylamino)carbonyl)-4-phenyl-
• 1-(2,4-dimethyl-allophanoyl)-4-phenylpiperazine

• Inchi： 1S/C14H20N4O2/c1-15-13(19)16(2)14(20)18-10-8-17(9-11-18)12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3,(H,15,19)
• InChI Key： GLQHCAAZRUCUKS-UHFFFAOYSA-N
• SMILES： O=C(N(C(NC)=O)C)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 55.9Ų